molecular formula C14H32OSSn B8488382 Tributyl[(methanesulfinyl)methyl]stannane CAS No. 54086-43-0

Tributyl[(methanesulfinyl)methyl]stannane

Cat. No.: B8488382
CAS No.: 54086-43-0
M. Wt: 367.2 g/mol
InChI Key: HPWVNICMQQIWDU-UHFFFAOYSA-N
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Description

Tributyl[(methanesulfinyl)methyl]stannane is a useful research compound. Its molecular formula is C14H32OSSn and its molecular weight is 367.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

54086-43-0

Molecular Formula

C14H32OSSn

Molecular Weight

367.2 g/mol

IUPAC Name

tributyl(methylsulfinylmethyl)stannane

InChI

InChI=1S/3C4H9.C2H5OS.Sn/c3*1-3-4-2;1-4(2)3;/h3*1,3-4H2,2H3;1H2,2H3;

InChI Key

HPWVNICMQQIWDU-UHFFFAOYSA-N

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)CS(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethylamino tributyltin (33.4 g.; 0.1 moles) and dimethylsulfoxide (100 g.; 1.28 moles) were stirred in a 250 ml reaction flask, under a positive pressure argon atmosphere, for 4.5 hours at 80° C. During the reaction, liberated dimethylamine gas exited from the reaction flask through an open port with the moving argon gas. The reaction stood overnight at ambient temperature. Excess dimethylsulfoxide was distilled at 75° C at 15 mm Hg. The reaction product was distilled through a semi-micro distillation apparatus at 138° C at 0.1 mm Hg. Yield of 25 g (68%) was identified as (methylsulfinylmethyl) tributyltin by 'H NMR and infrared spectra.
Quantity
33.4 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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